Cas no 290326-11-3 (Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI))

Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI) structure
290326-11-3 structure
Product Name:Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI)
CAS No:290326-11-3
MF:C11H9ClN2O2
MW:236.654361486435
CID:915325
PubChem ID:45117414
Update Time:2025-04-19

Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI)
    • 4-(2-Pyrimidinyl)benzoic acid hydrochloride
    • 4-(Pyrimidin-2-yl)benzoic acid hydrochloride
    • 835923-23-4
    • 290326-11-3
    • 4-(Pyrimidin-2-yl)benzoic acid xhydrochloride
    • Inchi: 1S/C11H8N2O2.ClH/c14-11(15)9-4-2-8(3-5-9)10-12-6-1-7-13-10;/h1-7H,(H,14,15);1H
    • InChI Key: DERLEQHDSMQZTP-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C=CC(C2N=CC=CN=2)=CC=1)=O

Computed Properties

  • Exact Mass: 236.0352552g/mol
  • Monoisotopic Mass: 236.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1Ų
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